Cas no 882645-09-2 (Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate)

• Product Name: Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate
• CAS No: 882645-09-2
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 1074463
• PubChem ID: 4981267
• Update Time: 2025-04-20

Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di(tert-butyl) 1,4-diazepane-1,4-dicarboxylate
• di-tert-butyl1,4-diazepane-1,4-dicarboxylate
• CS-0322133
• 882645-09-2
• AKOS000500869
• SCHEMBL16612394
• di-tert-butyl 1,4-diazepane-1,4-dicarboxylate
• AN-329/43385846
• ditert-butyl 1,4-diazepane-1,4-dicarboxylate
• 1,4-di-tert-butyl 1,4-diazepane-1,4-dicarboxylate
• STL065929
• Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate

• MDL： MFCD02093940
• Inchi： 1S/C15H28N2O4/c1-14(2,3)20-12(18)16-8-7-9-17(11-10-16)13(19)21-15(4,5)6/h7-11H2,1-6H3
• InChI Key： YENPYEPLMXORII-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.1Ų

Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes